Cas no 2034238-95-2 (N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-2-phenylbutanamide)

• Product Name: N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-2-phenylbutanamide
• CAS No: 2034238-95-2
• MF: C₂₁H₃₂N₂O₂
• MW: 344.490985870361
• CID: 5347819
• Update Time: 2025-10-19

N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)butanamide
• N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-2-phenylbutanamide
• N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-2-phenylbutanamide

• Inchi： 1S/C21H32N2O2/c1-2-20(18-6-4-3-5-7-18)21(24)22-16-17-8-12-23(13-9-17)19-10-14-25-15-11-19/h3-7,17,19-20H,2,8-16H2,1H3,(H,22,24)
• InChI Key： MVNQZMFTEHIOQR-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1CCC(CNC(C(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 395
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-2-phenylbutanamide

Professional Introduction to N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide (CAS No. 2034238-95-2)

N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide (CAS No. 2034238-95-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug development, particularly in the realm of central nervous system (CNS) therapies and potential applications in neurodegenerative disorders.

The molecular framework of N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide incorporates a piperidine ring substituted with an oxanyl moiety, which is a cyclic ether moiety derived from tetrahydropyran. This structural feature is particularly noteworthy as it introduces both lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates intended for oral administration. The presence of the phenylbutanamide side chain further enhances the compound's pharmacokinetic profile, contributing to its potential as a bioavailable therapeutic agent.

In recent years, there has been a surge in research focused on modulating neurotransmitter systems to address various neurological conditions. The piperidine scaffold in N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide is known to interact with multiple receptor targets, including dopamine and serotonin receptors, which are pivotal in the regulation of mood, cognition, and motor control. The oxanyl substitution on the piperidine ring is thought to modulate the compound's binding affinity and selectivity, making it a valuable tool for investigating the mechanisms underlying CNS disorders.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Current research indicates that dysregulation of neurotransmitter systems and oxidative stress play critical roles in the pathogenesis of these conditions. N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide has shown promise in preclinical studies as a modulator of glutamate receptor activity, which is implicated in neuronal excitotoxicity—a hallmark of neurodegeneration. The phenylbutanamide moiety is particularly interesting as it may contribute to reducing neuronal damage by inhibiting excessive glutamate release.

The synthesis of N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring via nucleophilic substitution reactions, followed by functionalization with the oxanyl group through an etherification process. The introduction of the phenylbutanamide side chain typically involves acylation reactions under controlled acidic conditions. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and characterize the final product, ensuring its compliance with pharmaceutical-grade standards.

Evaluation of the pharmacological properties of N-{[1-(oxan-4-yl)piperidin-4-yl)methyl]-2-phenylbutanamide has revealed several intriguing characteristics. In vitro studies have demonstrated its ability to interact with various CNS-related receptors, including D2 dopamine receptors and 5-HT1A serotonin receptors, with high selectivity. These interactions suggest potential therapeutic benefits in conditions such as depression, anxiety, and movement disorders. Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a favorable candidate for further clinical development.

The growing body of evidence supporting the efficacy of N-{[1-(oxan-4-yloxy)piperidin)]methyl}-2-phenoxybutyramide has prompted researchers to explore its potential in combination therapies. By leveraging its multifaceted pharmacological profile, this compound could be developed into a synergistic treatment regimen alongside existing medications for neurological disorders. Such combination approaches may enhance therapeutic outcomes by targeting multiple pathological pathways simultaneously.

The development pipeline for N-{[1-(oxane-4-yloxy)piperidin)]methyl}-2-phenoxybutyramide is currently undergoing rigorous evaluation to determine its suitability for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize synthetic routes, refine dosing regimens, and conduct comprehensive safety assessments. These endeavors aim to accelerate the transition from preclinical findings to clinical applications, bringing new hope for patients suffering from CNS-related conditions.

The future prospects for this compound are promising, given its unique structural features and demonstrated biological activity. Continued research into its mechanisms of action will provide deeper insights into its therapeutic potential and may uncover novel targets for drug development. As our understanding of neurological diseases evolves, compounds like N-{[1-(oxane-4-yloxy)piperidin)]methyl}-2-phenoxybutyramide are poised to play a crucial role in shaping future treatment strategies.